Cas no 162290-05-3 ((S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol)

• Product Name: (S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol
• CAS No: 162290-05-3
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 836739
• PubChem ID: 44257179
• Update Time: 2025-04-19

(S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-, (2S)-
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-, (2S)-
• 7,3'-Dihydroxy-4'-methoxyflavan
• (2S)-3',7-Dihydroxy-4'-methoxyflavan
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-, (S)-; (2S)-3,4-Dihydro-2-(3-hydroxy-4-methoxyphenyl)-2H-1-benzopyran-7-ol; (2S)-3',7-Dihydroxy-4'-methoxyflavan; (2S)-3',7-Dihydroxy-4'-methoxyflavan
• 162290-05-3
• (2S)-7,3'-Dihydroxy-4'-methoxyflavane
• FS-9358
• (2S)-2-(3-hydroxy-4-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• AKOS022184701
• LMPK12020246
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-2-(3-hydroxy-4-methoxyphenyl)-, (2S)-
• SCHEMBL1487483

• Inchi： 1S/C16H16O4/c1-19-15-7-4-11(8-13(15)18)14-6-3-10-2-5-12(17)9-16(10)20-14/h2,4-5,7-9,14,17-18H,3,6H2,1H3/t14-/m0/s1
• InChI Key： KGTOSQKIOMIICT-AWEZNQCLSA-N
• SMILES： O1C2C=C(C=CC=2CC[C@H]1C1C=CC(=C(C=1)O)OC)O

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 482.6±45.0 °C at 760 mmHg
• Flash Point: 245.6±28.7 °C
• PSA: 58.92000
• LogP: 3.17270
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(S)-2-(3-Hydroxy-4-methoxyphenyl)chroman-7-ol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone